Cas no 61248-64-4 (Benzene, 1,3-dimethyl-2-(1-methylpropoxy)-)

• Product Name: Benzene, 1,3-dimethyl-2-(1-methylpropoxy)-
• CAS No: 61248-64-4
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 487181
• PubChem ID: 71397819
• Update Time: 2025-04-19

Benzene, 1,3-dimethyl-2-(1-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dimethyl-2-(1-methylpropoxy)-
• 2-butan-2-yloxy-1,3-dimethylbenzene
• 61248-64-4
• 2-[(Butan-2-yl)oxy]-1,3-dimethylbenzene
• DTXSID70819282

• Inchi： 1S/C12H18O/c1-5-11(4)13-12-9(2)7-6-8-10(12)3/h6-8,11H,5H2,1-4H3
• InChI Key： LFNBZIKRNWLNTF-UHFFFAOYSA-N
• SMILES： O(C1C(C)=CC=CC=1C)C(C)CC

Computed Properties

• Exact Mass: 178.13584
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23